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Compound of Interest |

Compound Name: Nomifensine-d3 Maleic Acid Salt
CAS No.: 1795140-41-8
Cat. No.: B565300
. J

As researchers, we often treat deuterated standards (d3) as "precious cargo" rather than
hazardous waste. This is a safety blind spot. Nomifensine is a potent dopamine/norepinephrine
reuptake inhibitor withdrawn from clinical use due to hemolytic anemia and immune-complex
mediated toxicity. The deuterium labeling (d3) does not mitigate these biological hazards.

Immediate Action Required: If you have expired, contaminated, or excess Nomifensine-d3
Maleic Acid Salt:

e Do NOT dispose of down the drain.[1] (Strict Sewer Prohibition).[2][3][4]
e Do NOT mix with oxidizing agents (e.g., peroxides, permanganates) or strong bases.

« Isolate the vial in a secondary containment bag (Ziploc or heat-sealed) immediately.

Part 2: Technical Identity & Hazard Characterization

To dispose of this correctly, you must characterize the waste stream. This compound is an
amine salt, which dictates its chemical compatibility.
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BENGHE

Property

Data

Relevance to Disposal

Compound Name

Nomifensine-d3 Maleic Acid
Salt

Parent drug is the primary

toxin.

CAS Number

32795-47-4 (Unlabeled Parent)

Use parent CAS for waste
manifesting if d3 CAS is

unlisted.

Chemical Class

Tetrahydroisoquinoline

derivative (Amine)

Incompatible with Oxidizers
(Risk of exothermic
reaction/nitrosamine

formation).

Form

Solid (Powder) or Solution (in
DMSO/MeOH)

Dictates waste stream (Solid

vs. Solvent Waste).

GHS Hazards

Acute Tox. 4 (Oral), Skin Irrit.
2, Eye Irrit. 2

H302/H301: Treat as TOXIC.
(5]

RCRA Status

Non-Listed (Likely

Characteristic)

Must be evaluated for Toxicity
Characteristic (D-List) if in
bulk, but usually managed as
Hazardous Pharmaceutical
Waste.

Part 3: The Disposal Workflow (Step-by-Step)

This protocol uses a Self-Validating System: At each step, you must verify the state of the

material before proceeding.

Scenario A: Solid Waste (Pure Powder or Residue in

Vials)

Context: You have a milligram-quantity vial that is expired or empty.

e The "Triple-Rinse" Fallacy: Do NOT attempt to triple-rinse the vial to render it "RCRA Empty"

unless you have a system to capture the rinsate as hazardous waste. The risk of

aerosolizing the powder during rinsing outweighs the benefit of recycling the glass.
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e Encapsulation:

o Leave the cap on the original vial.

o Wrap the vial in Parafilm to prevent cap loosening.

o Place the vial into a clear, sealable secondary bag.
e Labeling:

o Apply a yellow "Hazardous Waste" label to the bag, not just the vial.

o Text: "Toxic Solid, Organic, n.o.s. (Nomifensine-d3 Maleic Acid Salt)."[6]
o Disposal Path:

o Deposit in the Solid Hazardous Waste Drum (Lab Pack).

o Destruction Method: High-temperature incineration is the only acceptable method to
destroy the isoquinoline ring structure.

Scenario B: Liquid Waste (Stock Solutions in
DMSO/Methanol)

Context: You have leftover aliquots from LC-MS/MS preparation.
» Solvent Compatibility Check:

o Nomifensine is an amine.[2][7][8][9] Ensure your organic waste container does not contain
acidic oxidizers (e.g., Chromic acid) or active acyl halides.

¢ Dilution & Transfer:

o Pour the solution into the Halogenated or Non-Halogenated Organic Waste carboy
(depending on your solvent).

o Note: Even though the compound contains no halogens, if it is dissolved in Methylene
Chloride, it goes to Halogenated. If in MeOH/DMSO, it goes to Non-Halogenated.
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e Log Entry:
o You must log the addition on the carboy tag. Write: "Nomifensine Maleate (<0.1%)".

o Why? If the waste stream pH drops significantly (acidic), the maleate salt may dissociate,
but the amine remains stable. If the pH rises (basic), the free base precipitates. Waste
handlers need to know this potential.

Part 4: Visualizing the Decision Logic

The following diagram illustrates the segregation logic required to prevent cross-contamination
or reactive hazards in the waste stream.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Waste Generation:
Nomifensine-d3 Maleic Acid Salt

Determine Physical State
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(Original Vial) (DMSO/MeOH)

'

Check Waste Stream
¢ Compatibility

Encapsulate:
Cap + Parafilm + Bag

Is Waste Container
an Oxidizer?

abel: Toxic Solid es (Risk of Reaction) \No (Safe)

STOP: Segregate. Combine into
Use Separate Container. Organic Waste Carboy

Disposal: Lab Pack
(Incineration)

Click to download full resolution via product page

Caption: Decision matrix for segregating Nomifensine-d3 waste. Note the critical checkpoint for
Oxidizer compatibility to prevent amine-based reactions.
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Part 5: Emergency Response (Spill Protocol)

If a vial breaks or powder is dispersed:

o PPE Upgrade: Standard nitrile gloves (4 mil) are insufficient for extended contact with
dissolved amines. Double glove or use 5 mil+ Nitrile. Wear a P95/N95 respirator if powder is
airborne.

¢ Neutralization (The "Maleic" Factor):

o The saltis acidic. Do not add strong bases (like Sodium Hydroxide) directly to a spill, as
this liberates the Nomifensine free base, which may change solubility or volatility.

o Action: Absorb liquids with a standard spill pad or vermiculite.
e Decontamination:
o Wipe the area with 10% Bleach (Sodium Hypochlorite) followed by water.

o Mechanism:[1][3][10] Bleach oxidizes the amine structure, degrading the drug's biological

activity.

o Disposal of Debris: All spill cleanup materials must be bagged and tagged as "Hazardous
Waste - Debris contaminated with Toxic Amine."

Decon Surface:
10% Bleach Wipe

PPE: Double Nitrile Gloves Containment:
+ Resp Protection Vermiculite/Pads

Dispose Debris:

Spill Detected Hazardous Waste Bin

Click to download full resolution via product page

Caption: Linear workflow for managing spills of Nomifensine-d3, emphasizing oxidative
decontamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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